Cas no 82326-55-4 (1H-Benzimidazole,5,7-dichloro-)

Technical Introduction: 1H-Benzimidazole,5,7-dichloro- 1H-Benzimidazole,5,7-dichloro- is a halogenated benzimidazole derivative characterized by the presence of chlorine substituents at the 5 and 7 positions. This structural modification enhances its reactivity and utility in organic synthesis, particularly as a key intermediate in pharmaceutical and agrochemical applications. The dichloro substitution imparts improved electrophilic properties, making it valuable for further functionalization. Its rigid benzimidazole core contributes to stability, while the chlorine atoms facilitate selective cross-coupling reactions. The compound is commonly employed in the development of bioactive molecules, including antimicrobial and antitumor agents, due to its ability to modulate electronic and steric properties. High purity grades ensure consistent performance in research and industrial processes.

1H-Benzimidazole,5,7-dichloro- structure

82326-55-4 structure

Product Name:1H-Benzimidazole,5,7-dichloro-

CAS No:82326-55-4

MF:C₇H₄Cl₂N₂

MW:187.026059150696

MDL:MFCD19373991

CID:708348

PubChem ID:428615

Update Time:2025-10-13

1H-Benzimidazole,5,7-dichloro- Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole,5,7-dichloro-
- 1H-Benzimidazole,4,6-dichloro-(9CI)
- 5,7-Dichloro-1H-benzimidazole
- SCHEMBL22533626
- SCHEMBL20471835
- 5,7-Dichloro-1h-1,3-benzodiazole
- MFCD19373991
- E87610
- CHEMBL171759
- AKOS005151989
- 5,7-Dichloro-1H-benzo[d]imidazole
- 82326-55-4
- CS-0191469
- BDBM50404929
- 4,6-dichloro-1H-benzimidazole
- AKOS022421202
- DB-427140
- STL507856
- MDL： MFCD19373991
- Inchi： 1S/C7H4Cl2N2/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-3H,(H,10,11)
- InChI Key： GXODJLJFIYQDEC-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC2=C1N=CN2)Cl

Computed Properties

Exact Mass: 185.975
Monoisotopic Mass: 185.975
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 28.7Å²

1H-Benzimidazole,5,7-dichloro- Pricemore >>

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Apollo Scientific	OR71038-500mg	5,7-Dichloro-1H-benzo[d]imidazole	82326-55-4	97%	500mg	£169.00	2024-05-24
Apollo Scientific	OR71038-1g	5,7-Dichloro-1H-benzo[d]imidazole	82326-55-4	97%	1g	£430.00	2025-02-20
abcr	AB567455-250 mg	5,7-Dichloro-1H-benzo[d]imidazole, 95%; .	82326-55-4	95%	250MG	€178.80	2023-04-13
abcr	AB567455-500 mg	5,7-Dichloro-1H-benzo[d]imidazole, 95%; .	82326-55-4	95%	500MG	€280.60	2023-04-13
abcr	AB567455-1 g	5,7-Dichloro-1H-benzo[d]imidazole, 95%; .	82326-55-4	95%	1g	€372.80	2023-04-13
abcr	AB567455-250mg	5,7-Dichloro-1H-benzo[d]imidazole, 95%; .	82326-55-4	95%	250mg	€178.80	2023-08-31
abcr	AB567455-500mg	5,7-Dichloro-1H-benzo[d]imidazole, 95%; .	82326-55-4	95%	500mg	€280.60	2023-08-31
abcr	AB567455-1g	5,7-Dichloro-1H-benzo[d]imidazole, 95%; .	82326-55-4	95%	1g	€372.80	2023-08-31
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